Cas no 28648-86-4 (Pyrimidine-4-carboxamide)

• Product Name: Pyrimidine-4-carboxamide
• CAS No: 28648-86-4
• MF: C₅H₅N₃O
• MW: 123.112700223923
• MDL: MFCD17013173
• CID: 239839
• PubChem ID: 17861762
• Update Time: 2024-10-30

Pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide
• 4-Pyrimidinecarboxamide (6CI,7CI,8CI,9CI)
• PYRIMIDINE-4-CARBOXAMIDE
• pyrimidine-6-carboxamide
• HKSQZEGSMBFHGC-UHFFFAOYSA-N
• AK471067
• A819520
• DTXSID90591356
• SCHEMBL220487
• CS-0155568
• J-524146
• TS-01627
• 28648-86-4
• EN300-1448578
• MFCD17013173
• SB57438
• C74468
• Z1203579432
• AKOS006339217
• DB-298940
• Pyrimidine-4-carboxamide

• MDL： MFCD17013173
• Inchi： 1S/C5H5N3O/c6-5(9)4-1-2-7-3-8-4/h1-3H,(H2,6,9)
• InChI Key： HKSQZEGSMBFHGC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CN=1)N

Computed Properties

• Exact Mass: 123.04335
• Monoisotopic Mass: 123.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.9

Experimental Properties

• Color/Form: No data available
• Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197 ºC
• Boiling Point: 363.2±15.0 °C at 760 mmHg
• Flash Point: 173.5±20.4 °C
• Solubility: Dissolution (47 g/l) (25 º C),
• PSA: 68.87
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Pyrimidine-4-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives